Acetophenone, 2-chloro-m-nitro-

• CAS RN: 99-47-8
• Molecular Formula: C8H6ClNO3
• Molecular Weight: 199.59 g/mol
• IUPAC Name: 2-chloro-1-(3-nitrophenyl)ethanone
• InChI: InChI=1S/C8H6ClNO3/c9-5-8(11)6-2-1-3-7(4-6)10(12)13/h1-4H,5H2
• InChI Key: LBHUVZXFCGZYDL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CCl

Description

Acetophenone, 2-chloro-m-nitro- is a useful research compound. Its molecular formula is C8H6ClNO3 and its molecular weight is 199.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3′-Nitroacetophenone (2.00 g) was dissolved in diisopropyl ether (12.1 ml) and sulfuryl chloride (6.70 g) was added all at once thereto at 22° C. and refluxed for 6.5 hours. The reaction mixture was allowed to cool to room temperature while stirring, and the precipitated solids were filtered and washed with diisopropyl ether. Drying under reduced pressure yielded the desired 2-chloro-3′-nitroacetophenone (2.01 g; 83.1%).

Synthesis routes and methods II

Procedure details

3′-Nitroacetophenone (2.00 g) was dissolved in tetrahydrofuran (24.2 ml), and sulfuryl chloride (4.90 g) was dropwise added thereto at 22° C. over 15 minutes. After stirring for 2 hours, water (150 ml) was added to the reaction mixture and stirred for 1 hour. Ethyl acetate was added, and the separated organic layer was washed with aqueous saturated sodium bicarbonate/aqueous saturated sodium chloride mixed solvent. After drying over anhydrous sodium sulfate, the solvent was distilled off under reduced pressure. Diethyl ether was added to the residue and stirred, and the precipitated crystal was then filtered and dried under reduced pressure to yield the desired 2-chloro-3′-nitroacetophenone (1.41 g; 58.3%).